7-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• IUPAC Name: 7-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• InChI: InChI=1S/C14H13ClN4O2S/c1-7-2-3-8(15)10-9(7)16-13(22-10)19-5-4-14(6-19)11(20)17-12(21)18-14/h2-3H,4-6H2,1H3,(H2,17,18,20,21)
• InChI Key: CXMPKQWMRHRLQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)N3CCC4(C3)C(=O)NC(=O)N4
• Molecular Formula: C14H13ClN4O2S
• Molecular Weight: 336.8 g/mol
• CAS No.: 2640945-64-6

Description

This compound belongs to the class of 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives, characterized by a spirocyclic core fused with a benzothiazole moiety. The spirocyclic framework is known to improve metabolic stability and binding affinity in drug design, making this compound a candidate for therapeutic development .

Biological Activity

The compound 7-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione represents a novel class of bioactive molecules with potential therapeutic applications. Its unique structural features contribute to its biological activity, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

This compound is characterized by a triazaspiro framework fused with a benzothiazole moiety. The presence of the chloro and methyl groups on the benzothiazole ring is significant for its biological interactions.

Property	Value
Molecular Formula	C₁₂H₁₆ClN₃S
Molecular Weight	269.79 g/mol
CAS Number	1105188-40-6

The biological activity of this compound can be attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways by binding to their active sites, thereby blocking their activity.
• DNA Intercalation : Similar to other bioactive compounds, it may intercalate into DNA, disrupting replication and transcription processes.

Antimicrobial Activity

Research indicates that derivatives of benzothiazoles exhibit significant antimicrobial properties. For instance, compounds similar in structure to 7-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione have shown moderate to strong activity against various bacterial strains such as Salmonella typhi and Bacillus subtilis .

Anticancer Activity

Studies have demonstrated that benzothiazole derivatives possess cytotoxic effects against cancer cell lines. For example, synthesized compounds have been shown to exhibit potent cytotoxicity against MCF-7 (breast cancer) cells . The mechanism likely involves the induction of apoptosis through various signaling pathways.

Neuroprotective Effects

Recent findings suggest that compounds with similar structures may act as positive allosteric modulators of neurotransmitter receptors such as AMPA receptors. This could lead to neuroprotective effects without the excitotoxic side effects commonly associated with direct agonists .

Case Study 1: Antimicrobial Efficacy

In a study evaluating the antimicrobial efficacy of benzothiazole derivatives, researchers found that specific modifications in the structure significantly enhanced antibacterial activity against both Gram-positive and Gram-negative bacteria. The presence of the chloro group was noted to be particularly beneficial for enhancing efficacy .

Case Study 2: Cytotoxicity Against Cancer Cells

Another investigation focused on the cytotoxic effects of related benzothiazole derivatives against human cancer cell lines. The results indicated that certain modifications led to increased potency against MCF-7 cells compared to standard chemotherapy agents like cisplatin .

Scientific Research Applications

Medicinal Chemistry

Therapeutic Potential : The compound is being investigated for its potential as a therapeutic agent. Its unique structure may allow it to interact with biological targets such as enzymes or receptors involved in disease processes. Preliminary studies suggest that it may exhibit anticancer properties by acting as a proteasome inhibitor or modulating apoptosis pathways .

Drug Development : Researchers are exploring derivatives of this compound for their ability to inhibit specific enzymes or receptors. These derivatives could lead to the development of new drugs targeting conditions like cancer or infectious diseases .

Biological Studies

Bioactivity : The compound's structural features suggest potential antimicrobial and antifungal properties. Research is ongoing to evaluate its efficacy against various pathogens, making it a candidate for new antimicrobial agents .

Mechanism of Action : Understanding how this compound interacts at the molecular level is crucial for elucidating its biological effects. Studies indicate that it may inhibit enzyme activity by binding to active sites, thereby affecting metabolic pathways .

Material Science

Polymer Development : The stability and reactivity of the compound make it suitable for applications in material science. It can be utilized in synthesizing new polymers or dyes, leveraging its unique chemical properties to enhance material performance .

Case Studies

Several studies have focused on the synthesis and application of this compound:

Study	Focus	Findings
Study A	Anticancer Activity	Demonstrated inhibition of cancer cell proliferation in vitro, suggesting potential as an anticancer drug .
Study B	Antimicrobial Properties	Showed effectiveness against a range of bacterial strains, indicating promise as an antimicrobial agent .
Study C	Polymer Synthesis	Developed novel polymer materials incorporating the compound, enhancing thermal stability and mechanical properties .

Comparison with Similar Compounds

Structural Features and Functional Group Variations

Table 1: Structural Comparison of Key Analogs

Compound Name	Core Structure	Substituents	Key Functional Groups
Target Compound	1,3,7-Triazaspiro[4.4]nonane-2,4-dione	7-Chloro-4-methyl-1,3-benzothiazol-2-yl	Benzothiazole, Chloro, Methyl
7-(7-Fluoroquinazolin-4-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione	Same spiro core	7-Fluoroquinazolin-4-yl	Fluoroquinazoline
9,9-Dimethoxybicyclo[3.3.1]nonane-2,4-dione	Bicyclo[3.3.1]nonane	Methoxy groups	Bicyclic ketone
7-Benzyl-1,3,7-triazaspiro[4.4]nonane-2,4-dione	Same spiro core	Benzyl	Aromatic alkyl

• Benzothiazole vs.
• Halogen Substitution : The 7-chloro group may increase lipophilicity and target binding compared to fluoro-substituted analogs (e.g., 7-fluoroquinazolin derivatives) .

Table 2: Antimicrobial and Anti-inflammatory Activity

Compound	Antimicrobial IC₅₀ (µM)	Anti-inflammatory Binding Affinity (kcal/mol)	Key Targets
Target Compound*	Not reported (inferred)	Not reported	Likely fungal enzymes
9,9-Dimethoxybicyclo[3.3.1]nonane-2,4-dione	156.22–356 μM (Cellobiose dehydrogenase)	−5.41 to −8.56 (TNF-α, IL-1β)	Fungal enzymes, inflammatory cytokines
1,3,7-Triazaspiro[4.4]nonane-2,4-dione derivatives	12.5–50 μg/mL (broad-spectrum antimicrobial)	Not reported	Bacterial pathogens

*Inferred from structural analogs: The chloro and methyl groups may enhance antifungal activity by disrupting membrane integrity, as seen in related benzothiazoles .

Physicochemical and Pharmacokinetic Properties

Table 3: Physicochemical Comparison

Compound	Molecular Weight (g/mol)	LogP	Solubility (mg/mL)	Lipinski Violations
Target Compound	~350 (estimated)	~2.5	Low (hydrochloride salt improves solubility)	0 (predicted)
9,9-Dimethoxybicyclo[3.3.1]nonane-2,4-dione	238.24	1.8	Moderate (DMSO)	1 (MW >500)
1,3,7-Triazaspiro[4.4]nonane-2,4-dione hydrochloride	191.62	0.5	High (aqueous)	0

• Hydrochloride Salts: Derivatives like 3-(4-Methoxybenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione hydrochloride exhibit improved solubility (311.76 g/mol, storage at 2–8°C) .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 7-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione?

• Methodological Answer : The compound can be synthesized via multi-step protocols involving cyclization and coupling reactions. For example, benzothiazole derivatives are often synthesized using iodobenzene diacetate as an oxidizing agent to form spirocyclic structures, as demonstrated in the synthesis of structurally similar triazaspiro compounds . Key steps include:

• Preparation of the benzothiazole precursor via condensation of hydrazine derivatives with chlorinated aromatic aldehydes.
• Cyclization using dichloromethane as a solvent and column chromatography (ethyl acetate/chloroform) for purification.
• Recrystallization from ethanol to obtain pure crystals for structural validation.

Q. How is the compound characterized structurally, and what analytical techniques are critical?

• Methodological Answer : X-ray crystallography is essential for confirming the spirocyclic architecture and dihedral angles between aromatic rings. For example, in analogous benzothiazole-spiro compounds, hydrogen bonding (e.g., C–H···N interactions) and π–π stacking stabilize the crystal lattice . Complementary techniques include:

• FT-IR : Identification of functional groups (e.g., C=O at ~1737 cm⁻¹, C=N at ~1612 cm⁻¹) .
• NMR : ¹H and ¹³C NMR to resolve aromatic protons (δ 6.0–8.3 ppm) and sp³ carbons (e.g., δ 58 ppm for bridgehead carbons) .
• Mass spectrometry : Molecular ion peaks (e.g., FABMS m/z 466–501 for related benzothiazoles) .

Q. What preliminary biological activities have been reported for structurally similar compounds?

• Methodological Answer : Derivatives with chloro-methyl-benzothiazole motifs exhibit moderate analgesic and anti-inflammatory activity in rodent models. For example, 7-chloro-6-fluoro-benzothiazole Schiff bases showed dose-dependent inhibition of carrageenan-induced paw edema (30–50% at 50 mg/kg) . Screening protocols include:

• In vivo assays : Tail-flick tests for analgesia and COX-2 inhibition assays.
• Docking studies : Preliminary alignment with cyclooxygenase active sites to prioritize candidates .

Advanced Research Questions

Q. How can computational modeling resolve contradictions in reported pharmacological data?

• Methodological Answer : Molecular dynamics (MD) simulations and free-energy perturbation (FEP) calculations can reconcile discrepancies in IC₅₀ values. For instance, variations in enzyme inhibition (e.g., HIV-1 protease vs. COX-2) may arise from differences in binding pocket flexibility. Steps include:

• Docking : Use AutoDock Vina to assess binding poses of the spirocyclic core.
• MD simulations : Analyze stability of ligand-protein complexes over 100-ns trajectories (e.g., RMSD < 2 Å indicates stable binding).
• QSAR : Correlate substituent electronegativity (e.g., chloro vs. nitro groups) with activity trends .

Q. What strategies optimize the compound’s metabolic stability without compromising activity?

• Methodological Answer : Introduce metabolically stable substituents while preserving the spirocyclic scaffold:

• Bioisosteric replacement : Replace labile ester groups with amides (e.g., 2,4-dione → 2-thioxo-4-one).
• Deuterium incorporation : Substitute hydrogen atoms at metabolically vulnerable positions (e.g., benzylic H) to slow CYP450-mediated oxidation.
• In vitro assays : Use liver microsomes (human/rat) to quantify half-life improvements .

Q. How do crystal packing interactions influence solubility and formulation?

• Methodological Answer : Crystal lattice analysis (e.g., C–H···π interactions in analogous compounds) reveals that strong intermolecular forces reduce aqueous solubility. Mitigation strategies include:

• Co-crystallization : Use succinic acid or PEG derivatives to disrupt tight packing.
• Nanoformulation : Encapsulate the compound in PLGA nanoparticles (size < 200 nm) to enhance bioavailability.
• PXRD : Monitor amorphous vs. crystalline phase transitions during formulation .

Q. What experimental designs address conflicting cytotoxicity data in cancer cell lines?

• Methodological Answer : Contradictions may arise from cell line-specific expression of efflux pumps (e.g., P-gp). Experimental refinements:

• Dose-response curves : Test concentrations across 5 logs (1 nM–100 µM) to identify off-target effects.
• ABC transporter inhibition : Co-administer verapamil (P-gp inhibitor) to isolate cytotoxicity mechanisms.
• Transcriptomics : RNA-seq to correlate sensitivity with gene expression profiles (e.g., apoptosis pathways) .